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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134 Get Quote

This technical guide provides a comprehensive overview of DO 710 fluid, a high-performance

silicone fluid engineered for demanding industrial applications. It is intended for researchers,

scientists, and drug development professionals who require detailed information on its

properties, chemical nature, and operational parameters. This document collates and presents

quantitative data from various technical sources, outlines its primary applications, and

visualizes its chemical structure and a typical application workflow.

Core Composition and Chemical Identity
DO 710 Fluid is a polyphenylmethylsiloxane, also described as a methyl phenyl silicone oil.[1]

[2][3] This chemical structure, which incorporates both methyl and phenyl groups on the

siloxane backbone, imparts a unique combination of properties that distinguish it from standard

polydimethylsiloxane (PDMS) fluids.[3][4] The presence of phenyl groups enhances thermal

stability, oxidation resistance, and radiation resistance.[3][5]

The fundamental chemical structure of a polyphenylmethylsiloxane, the class of polymer to

which DO 710 fluid belongs, is depicted in the diagram below. The structure consists of a

repeating silicon-oxygen backbone with attached methyl (CH₃) and phenyl (C₆H₅) groups.

Chemical structure of Polyphenylmethylsiloxane.

Quantitative Data and Physical Properties
The following tables summarize the key quantitative properties of DO 710 fluid, compiled from

technical data sheets. These values are typical and should not be used for specification

purposes without consulting the manufacturer.
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Table 1: General and Physical Properties

Property Value

Chemical Type Polyphenylmethylsiloxane[2][6]

Appearance Colorless to pale yellowish brown liquid[1]

Viscosity at 25°C 450–550 mm²/s (or cSt)[1]

Specific Gravity at 25°C 1.100–1.106[1]

Refractive Index at 25°C 1.5300–1.5380[1]

Color, APHA ≤ 150[1]

Table 2: Thermal Properties

Property Value

Operating Temperature Range 0°C to 260°C[2]

High-Temperature Stability (Continuous Use) Up to 232°C[2][7]

Low-Temperature Pour Point (Estimated) -22°C (-8°F)[7]

Flash Point (Cleveland Open Cup) ≥ 302°C (575°F)[1][7]

Fire Point (Estimated) > 343°C (> 650°F)[7]

Autoignition Temperature (Estimated) 487°C (910°F)[7]

Volatile Content (% by weight after 4 hr at

250°C)
3.0[7]

Thermal Conductivity at 50°C (g-Cal/cm²-sec-

°C)
0.00035[7]

Specific Heat at 100°C 0.391[7]

Table 3: Electrical and Other Properties
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Property Value

Volume Resistivity 1 x 10¹³ ohm·cm[8]

Dielectric Strength 14 kV/mm[8]

Dissipation Factor at 25°C, 100 Hz 0.00200[8]

Dissipation Factor at 25°C, 100 kHz 0.00020[8]

Radiation Resistance Approximately 1.7 x 10⁸ rads[9][10]

Shelf Life (unopened, at or below 32°C) 60 months from date of production[7][8]

Experimental Protocols
Detailed experimental protocols for the determination of the properties listed above are not

publicly available in the reviewed literature. The technical data sheets generally refer to

standard testing methodologies without specifying the exact standards (e.g., ASTM, ISO). For

instance, the dielectric strength is noted to be tested with a "2.5 mm gap, rapid rise" method.[8]

For precise methodological details, direct consultation with the manufacturer, Dow, is

recommended.

Key Applications and Functional Roles
DO 710 fluid's unique properties make it suitable for a range of specialized applications:

Heat Transfer Medium: Due to its excellent thermal stability and high flash point, it is used in

high-temperature baths for heat treating specialty metals and in heat exchange fluids for

research apparatus.[2][11]

High-Temperature Lubricant: It serves as a lubricant for timing devices, instruments, and

bearings that operate at temperatures from 0°C to 260°C.[2] It is also used as a base oil for

high-temperature greases.[2][11]

Hydraulic Fluid: In applications requiring radiation resistance, such as in nuclear plants, it is

used in hydraulic arrestors (snubbers) and hydraulically actuated valves.[8][12]
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Release Agent: Its high refractive index and heat resistance make it suitable as a release

agent for high refractive index polymers like polycarbonate.[1]

Insulating Oil: It is also employed as an insulating oil in high-pressure applications.[11]

The following diagram illustrates a typical workflow for the application of DO 710 fluid as a heat

transfer medium in a high-temperature bath.

Start: System Preparation Fill Bath with
DO 710 Fluid

Heat Fluid to
Target Temperature

Heating Element Immerse Sample
in Heated Fluid

Maintain Constant
Temperature

Thermal Treatment Remove Sample for
Further Processing System Cool Down End: Process Complete

Click to download full resolution via product page

Workflow for DO 710 as a heat transfer fluid.

Handling and Safety
Users must consult the product's Safety Data Sheet (SDS) for complete safety and handling

information. This product is not tested or represented as suitable for medical or pharmaceutical

uses.[1] Proper disposal should be in accordance with all local, state, and federal regulations.

[1]

Conclusion
DO 710 fluid is a specialized polyphenylmethylsiloxane with superior thermal stability, a wide

operating temperature range, and excellent radiation resistance. Its well-documented physical,

thermal, and electrical properties make it a reliable choice for demanding applications in

lubrication, heat transfer, and hydraulics, particularly in environments with high temperatures or

radiation exposure. While detailed experimental protocols are proprietary, the provided data

offers a strong foundation for its application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.dow.com/documents/26/26-2/26-2946-01-dowsil-sh-710-fluid.pdf?iframe=true&
https://www.hubeistarchem.com/silicone-oil-silicone-fluid/phenyl-silicone-fluid.html
https://www.benchchem.com/product/b1230134?utm_src=pdf-body
https://www.benchchem.com/product/b1230134?utm_src=pdf-body-img
https://www.benchchem.com/product/b1230134?utm_src=pdf-body
https://www.dow.com/documents/26/26-2/26-2946-01-dowsil-sh-710-fluid.pdf?iframe=true&
https://www.dow.com/documents/26/26-2/26-2946-01-dowsil-sh-710-fluid.pdf?iframe=true&
https://www.benchchem.com/product/b1230134?utm_src=pdf-body
https://www.benchchem.com/product/b1230134?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. dow.com [dow.com]

2. DOWSIL™ 710 Fluid | Dow Inc. [dow.com]

3. Methyl Phenyl Silicone Fluid - GW United Silicones [gwunitedsilicones.com]

4. silicorex.com [silicorex.com]

5. Thermal Silicone Fluids - Gelest [technical.gelest.com]

6. gelest.com [gelest.com]

7. ecommapi.krayden.com [ecommapi.krayden.com]

8. Dow Dowsil 710 Fluid Applications where radiation exposure exists, Lubricant
Polyphenylmethylsiloxane 1-Part Fluid datasheet [gluespec.com]

9. DOWSIL™ 710 Silicone Fluid | Silmid [silmid.com]

10. galindberg.se [galindberg.se]

11. Phenyl Silicone Fluid [hubeistarchem.com]

12. Dow DOWSIL™ 710 Silicone Fluid Clear 4 kg Jug [ellsworth.com]

To cite this document: BenchChem. [An In-depth Technical Guide to DO 710 Fluid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230134#research-articles-on-do-710-fluid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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